Cas no 143028-31-3 (6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid)

• Product Name: 6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid
• CAS No: 143028-31-3
• MF: C₁₂H₇Cl₂NO₃
• MW: 284.094881296158
• CID: 3740672
• PubChem ID: 62253187
• Update Time: 2025-08-05

6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-(3,4-dichlorophenoxy)-
• 6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid
• EN300-116680
• TFA02831
• Z969095562
• 143028-31-3
• 6-(3,4-dichlorophenoxy)pyridine-2-carboxylicacid
• CS-0223794
• AKOS011536042

• Inchi： 1S/C12H7Cl2NO3/c13-8-5-4-7(6-9(8)14)18-11-3-1-2-10(15-11)12(16)17/h1-6H,(H,16,17)
• InChI Key： SCXBSWPJJRNIHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1C=CC=C(C(=O)O)N=1)Cl

Computed Properties

• Exact Mass: 282.9802985g/mol
• Monoisotopic Mass: 282.9802985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 455.7±45.0 °C at 760 mmHg
• Flash Point: 229.4±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid

Introduction to 6-(3,4-dichlorophenoxy)pyridine-2-carboxylic Acid (CAS No. 143028-31-3)

6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 143028-31-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic carboxylic acids that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of 6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid consists of a pyridine ring substituted with a 3,4-dichlorophenoxy group at the 6-position and a carboxylic acid moiety at the 2-position. This unique arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

In recent years, there has been growing interest in developing novel compounds that exhibit potent biological activity with improved selectivity and reduced toxicity. The 3,4-dichlorophenoxy moiety, in particular, has been widely studied for its ability to enhance binding affinity to biological targets. This feature has led to its incorporation into various lead compounds that are being investigated for their potential therapeutic effects.

One of the most compelling aspects of 6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize derivatives with enhanced pharmacological properties. For instance, modifications to the pyridine ring or the 3,4-dichlorophenoxy group have resulted in compounds with improved solubility, bioavailability, and target specificity.

The synthesis of 6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the sophistication of modern organic chemistry techniques.

The pharmacological profile of 6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid has been extensively studied in various preclinical models. Initial investigations have revealed that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. The presence of the 3,4-dichlorophenoxy group appears to be crucial for its binding interactions with these targets, suggesting its potential as a scaffold for developing new therapeutic agents.

In addition to its pharmaceutical applications, 6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid has shown potential in agrochemical research. Derivatives of this compound have been investigated for their herbicidal and pesticidal properties. The structural features that contribute to its biological activity make it an attractive candidate for designing next-generation agrochemicals that are more effective and environmentally sustainable.

The latest research in this field has also explored the use of computational methods to predict and optimize the pharmacological properties of compounds like 6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid. Molecular modeling techniques have been employed to understand how structural modifications affect binding affinity and selectivity. These computational approaches complement traditional experimental methods and accelerate the discovery process by providing insights into the molecular interactions at an atomic level.

The development of novel drug candidates is an iterative process that involves both synthetic chemistry and pharmacological evaluation. The case of 6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid exemplifies how structural diversity can be leveraged to identify compounds with unique biological activities. By combining experimental synthesis with computational modeling, researchers can efficiently explore chemical space and identify promising leads for further development.

In conclusion, 6-(3,4-dichlorophenoxy)pyridine-2-carboxylic acid (CAS No. 143028-31-3) represents a significant advancement in pharmaceutical and agrochemical research. Its unique molecular structure and versatile chemical properties make it a valuable intermediate for synthesizing novel compounds with potential therapeutic applications. The ongoing research in this area underscores the importance of innovative approaches in drug discovery and development.